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Compound of Interest

Compound Name: 9-keto Fluprostenol

Cat. No.: B584581 Get Quote

An In-Depth Technical Guide on the Molecular Structure and Properties of 9-keto Fluprostenol

Abstract
9-keto Fluprostenol, also widely known as Latanoprost acid, is a potent and selective

prostaglandin F2α analogue. It is the active metabolite of the prodrug Latanoprost, a first-line

treatment for open-angle glaucoma and ocular hypertension. This technical guide provides a

comprehensive overview of the molecular structure, physicochemical properties, and

pharmacological characteristics of 9-keto Fluprostenol. Detailed information on its mechanism

of action, receptor binding affinity, and the associated signaling pathways are presented.

Furthermore, this document outlines key experimental methodologies for its characterization

and provides a summary of its quantitative properties in a structured format for researchers,

scientists, and professionals in drug development.

Molecular Structure and Physicochemical
Properties
9-keto Fluprostenol is a synthetic prostaglandin analogue characterized by a cyclopentane

ring with two aliphatic side chains. The presence of a ketone group at the C-9 position is a key

structural feature.

Table 1: Physicochemical Properties of 9-keto Fluprostenol
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Property Value Reference

IUPAC Name

(Z)-7-[(1R,2R,3R,5S)-3,5-

dihydroxy-2-[(3R)-3-hydroxy-5-

phenylpentyl]cyclopentyl]hept-

5-enoic acid

Synonyms Latanoprost acid, PhXA85

Chemical Formula C26H40O5

Molecular Weight 432.6 g/mol

Appearance White to off-white solid

Solubility

Soluble in DMSO, ethanol, and

methanol. Sparingly soluble in

water.

pKa Approximately 4.7

logP 4.3

Pharmacological Properties
9-keto Fluprostenol is a highly selective agonist for the prostaglandin F receptor (FP

receptor), which is a member of the G-protein coupled receptor (GPCR) family. Its therapeutic

effect in glaucoma stems from its ability to lower intraocular pressure (IOP).

Table 2: Pharmacological Profile of 9-keto Fluprostenol
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Parameter Value Reference

Primary Target Prostaglandin F Receptor (FP)

Mechanism of Action Selective FP receptor agonist

Therapeutic Use

Treatment of open-angle

glaucoma and ocular

hypertension

Receptor Binding Affinity (Ki) High affinity for the FP receptor

Effect on Intraocular Pressure

Reduces IOP by increasing

uveoscleral outflow of aqueous

humor

Mechanism of Action and Signaling Pathways
Upon binding to the FP receptor in the ciliary muscle and other tissues of the eye, 9-keto
Fluprostenol activates the Gq/11 class of G-proteins. This initiates a downstream signaling

cascade that leads to the remodeling of the extracellular matrix in the uveoscleral pathway,

thereby increasing the outflow of aqueous humor and reducing IOP.

Signaling Pathway of 9-keto Fluprostenol
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Preparation

Incubation

Separation and Detection

Data Analysis

Prepare cell membranes
expressing FP receptors

Incubate membranes,
radioligand, and competitor

Prepare radioligand
(e.g., [³H] PGF2α)

Prepare serial dilutions
of 9-keto Fluprostenol

Separate bound from
free radioligand via filtration

Quantify bound radioactivity
using scintillation counting

Calculate Ki value from
competition binding curves
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b584581?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

